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Compound of Interest

Compound Name: gamma-Ionone

CAS No.: 79-76-5

Cat. No.: B106490

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data of gamma-ionone, a

key fragrance and flavor compound. It is intended for researchers, scientists, and professionals

in drug development and related fields who utilize spectroscopic techniques for molecular

characterization. This document moves beyond a simple data repository to offer insights into

the structural nuances of gamma-ionone as revealed by Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS).

Introduction: The Significance of gamma-Ionone's
Spectroscopic Signature
Gamma-ionone, with the molecular formula C₁₃H₂₀O and a molecular weight of 192.30 g/mol ,

is a cyclic terpenoid ketone valued for its characteristic violet and woody aroma.[1] Its structural

isomerism with alpha- and beta-ionone necessitates precise analytical methods for its

identification and characterization. Spectroscopic techniques provide a powerful toolkit for

elucidating the unique structural features of gamma-ionone, which are critical for its function in

various applications, from perfumery to potential therapeutic uses. Understanding the

spectroscopic data is not merely an academic exercise; it is fundamental to quality control,

synthetic pathway confirmation, and the exploration of its biochemical interactions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Unraveling the Proton and Carbon Framework
NMR spectroscopy is an unparalleled tool for determining the detailed structure of organic

molecules. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can

map the connectivity and chemical environment of each atom within the gamma-ionone
molecule.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of gamma-ionone provides a wealth of information about the number of

different types of protons and their neighboring atoms. While experimental data can vary

slightly based on solvent and instrument parameters, a predicted ¹H NMR spectrum offers a

solid foundation for interpretation.

Table 1: Predicted ¹H NMR Data for gamma-Ionone
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~6.8 d 1H
Olefinic Proton

(C=CH-C=O)

~6.1 d 1H
Olefinic Proton

(CH=C-C=O)

~4.7 s 1H
Exocyclic Methylene

Proton

~4.5 s 1H
Exocyclic Methylene

Proton

~2.3 s 3H
Methyl Ketone

Protons (-C(O)CH₃)

~2.2 m 1H Allylic Proton

~1.9 m 2H Cyclohexane Protons

~1.6 m 2H Cyclohexane Protons

~1.0 s 6H Gem-dimethyl Protons

Causality Behind the Chemical Shifts:

Downfield Olefinic Protons (~6.1-6.8 ppm): The protons on the α,β-unsaturated ketone

system are significantly deshielded due to the electron-withdrawing effect of the carbonyl

group and the anisotropic effect of the pi systems.

Exocyclic Methylene Protons (~4.5-4.7 ppm): These protons are characteristic of the

exocyclic double bond, a key structural feature distinguishing gamma-ionone from its alpha

and beta isomers. Their chemical shift is in the typical range for vinyl protons.

Methyl Ketone Protons (~2.3 ppm): The singlet at this chemical shift is a classic indicator of a

methyl group attached to a carbonyl carbon.

Upfield Alkyl Protons (~1.0-2.2 ppm): The protons on the cyclohexane ring and the gem-

dimethyl groups are in a more shielded environment, resulting in their upfield chemical shifts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b106490/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-gamma-ionone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The gem-dimethyl groups appear as a sharp singlet due to their equivalence and lack of

adjacent protons.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
The ¹³C NMR spectrum provides a direct count of the non-equivalent carbon atoms in the

molecule, offering a complementary view to the ¹H NMR data.

Table 2: Predicted ¹³C NMR Data for gamma-Ionone

Chemical Shift (ppm) Carbon Atom Assignment

~198 C=O (Ketone)

~150 Quaternary Olefinic Carbon

~145 Olefinic CH

~130 Olefinic CH

~110 Exocyclic =CH₂

~50 Quaternary Cyclohexane Carbon

~40 CH₂ in Ring

~35 CH in Ring

~30 CH₂ in Ring

~28 Gem-dimethyl Carbons

~25 Methyl Ketone Carbon

Expert Interpretation:

The downfield signal at approximately 198 ppm is unequivocally assigned to the carbonyl

carbon of the ketone. The signals in the 110-150 ppm range correspond to the five sp²

hybridized carbons of the two double bonds. The remaining signals in the upfield region

represent the sp³ hybridized carbons of the cyclohexane ring and the methyl groups.

Experimental Protocol for NMR Spectroscopy
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A self-validating system for acquiring high-quality NMR spectra is crucial for unambiguous

structural elucidation.

Step-by-Step Methodology for NMR Sample Preparation and Data Acquisition:

Sample Preparation:

Accurately weigh 5-10 mg of gamma-ionone for ¹H NMR or 20-50 mg for ¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a

clean, dry vial. The deuterated solvent is essential to avoid large solvent signals in the ¹H

NMR spectrum and to provide a lock signal for the spectrometer.

Filter the solution through a pipette with a small cotton or glass wool plug into a clean,

high-quality 5 mm NMR tube to remove any particulate matter which can degrade spectral

resolution.

Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent. This ensures field stability

during the experiment.

Shim the magnetic field to achieve homogeneity, which is critical for obtaining sharp, well-

resolved peaks. This is an iterative process of adjusting the shim coils while observing the

lock signal or a prominent singlet in the spectrum.

For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number

of scans should be averaged to achieve an adequate signal-to-noise ratio.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the

spectrum to single lines for each carbon. A larger number of scans is required due to the

lower natural abundance of the ¹³C isotope.
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Process the raw data by applying a Fourier transform, phasing the spectrum, and setting

the reference (typically to the residual solvent peak or an internal standard like TMS).

Infrared (IR) Spectroscopy: Probing the Vibrational
Fingerprint
IR spectroscopy provides valuable information about the functional groups present in a

molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Table 3: Characteristic IR Absorptions for gamma-Ionone

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3080 C-H Stretch =C-H (Exocyclic Methylene)

~2960-2870 C-H Stretch C-H (Alkyl)

~1675 C=O Stretch α,β-Unsaturated Ketone

~1640 C=C Stretch Alkene

~890 C-H Bend (out-of-plane) =CH₂ (Exocyclic Methylene)

Causality Behind Experimental Choices:

The choice of sampling technique is critical for obtaining a high-quality IR spectrum. For a liquid

sample like gamma-ionone, the neat film method is often preferred for its simplicity and the

absence of solvent interference.

Experimental Protocol for FT-IR Spectroscopy (Neat
Liquid Film)

Sample Preparation:

Place a single drop of neat gamma-ionone onto the surface of a clean, dry salt plate

(e.g., NaCl or KBr).
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Carefully place a second salt plate on top of the first, spreading the liquid into a thin,

uniform film.

Data Acquisition:

Place the salt plate assembly into the spectrometer's sample holder.

Acquire a background spectrum of the empty sample compartment to subtract any

atmospheric (CO₂, H₂O) or instrumental contributions.

Acquire the sample spectrum.

The resulting spectrum should be displayed in terms of transmittance or absorbance

versus wavenumber.

Mass Spectrometry (MS): Deciphering the
Fragmentation Puzzle
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and fragmentation pattern of a molecule upon ionization. For gamma-ionone,

Electron Ionization (EI) is a common method that leads to characteristic fragmentation.

Interpreting the Mass Spectrum of gamma-Ionone
The mass spectrum of gamma-ionone is characterized by a molecular ion peak (M⁺˙) at m/z

192, confirming its molecular weight. The fragmentation pattern provides a structural

fingerprint.

Table 4: Key Mass Spectral Fragments of gamma-Ionone
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m/z Proposed Fragment Significance

192 [C₁₃H₂₀O]⁺˙ Molecular Ion

177 [M - CH₃]⁺ Loss of a methyl group

121 [C₉H₁₃]⁺

Result of a retro-Diels-Alder

reaction or subsequent

fragmentation

93 [C₇H₉]⁺
Further fragmentation of the

m/z 121 ion

43 [CH₃CO]⁺
Acylium ion, often the base

peak in ketones

Mechanistic Insights into Fragmentation:

The fragmentation of gamma-ionone under EI conditions is governed by the stability of the

resulting carbocations and radicals. The presence of the carbonyl group and the double bonds

directs the fragmentation pathways. A detailed analysis of the mass spectra of the related

alpha- and beta-ionone isomers provides a valuable comparative framework for understanding

these processes.[2]

α-Cleavage: The bond adjacent to the carbonyl group can cleave, leading to the formation of

a stable acylium ion at m/z 43 ([CH₃CO]⁺). This is a very common fragmentation for ketones

and is often the base peak.[2]

McLafferty Rearrangement: While possible, this rearrangement is less favored in cyclic

systems compared to linear ketones.

Retro-Diels-Alder Reaction: The cyclohexene ring can undergo a retro-Diels-Alder reaction,

leading to the fragmentation of the ring and the formation of characteristic ions.

Experimental Protocol for GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal platform for analyzing volatile

compounds like gamma-ionone, providing both separation and structural information.
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Step-by-Step GC-MS Methodology:

Sample Preparation:

Prepare a dilute solution of gamma-ionone (e.g., 10-100 ppm) in a volatile organic

solvent such as hexane or dichloromethane.

GC Separation:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC injection port.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column. A non-polar column (e.g., HP-5) is often suitable for separating terpenes.[1]

A temperature program is used to ramp the column temperature, allowing for the

separation of compounds based on their boiling points and interactions with the stationary

phase.

MS Detection:

As compounds elute from the GC column, they enter the ion source of the mass

spectrometer.

Electron ionization (typically at 70 eV) is used to fragment the molecules.

The resulting ions are separated by their mass-to-charge ratio in the mass analyzer and

detected.

A mass spectrum is generated for each eluting compound.

Visualization of Key Concepts
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Conclusion
The spectroscopic data of gamma-ionone, when properly acquired and interpreted, provide an

unambiguous structural fingerprint. This guide has detailed the characteristic NMR, IR, and MS

data, explained the underlying principles, and provided robust experimental protocols. By

understanding the causality behind the spectroscopic features, researchers can confidently

identify and characterize gamma-ionone, ensuring the integrity and quality of their work in the

fields of fragrance, flavor, and beyond.

References
Walwil, A. M. (2017). The Mass Spectra Analysis for α-Ionone and β-Ionone. International

Journal of Chemistry, 9(3), 61. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. gamma-Ionone (CAS 79-76-5)|High Purity|For Research [benchchem.com]

2. repository.aaup.edu [repository.aaup.edu]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectroscopic Data
of gamma-Ionone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106490/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-gamma-ionone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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